Cas no 2138551-63-8 (6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138551-63-8
• MF: C₁₇H₃₁NO
• MW: 265.434145212173
• CID: 6313404
• PubChem ID: 165496735
• Update Time: 2025-06-12

6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138551-63-8
• 6-[(cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol
• EN300-1161670
• 6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C17H31NO/c1-13(2)18(12-14-5-6-14)16-11-15(19)7-10-17(16)8-3-4-9-17/h13-16,19H,3-12H2,1-2H3
• InChI Key： JTVRVXUHUCGJTK-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(C(C)C)CC1CC1

Computed Properties

• Exact Mass: 265.240564612g/mol
• Monoisotopic Mass: 265.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol

Professional Introduction to Compound with CAS No. 2138551-63-8 and Product Name: 6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol

The compound with the CAS number 2138551-63-8 and the product name 6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities. The spirocyclic core, characterized by a rigid spiro linkage between a decanol moiety and an amino group, offers a scaffold that is both structurally stable and biologically intriguing. The presence of a cyclopropylmethyl group and a propan-2-ylamino substituent further enhances its complexity, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance. The compound 6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol is no exception, with its spiro[4.5]decanone backbone providing a versatile platform for medicinal chemistry modifications. This compound has been the subject of several studies aimed at elucidating its potential therapeutic applications.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The cyclopropylmethyl group, in particular, has been identified as a key pharmacophore in various pharmacological contexts, contributing to binding affinity and selectivity. The propan-2-ylamino moiety adds another layer of complexity, potentially influencing both the compound's solubility and its interaction with biological targets. These structural features make 6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol an attractive candidate for further exploration in the development of novel therapeutics.

Recent research has focused on the synthesis and characterization of this compound, with efforts aimed at optimizing its chemical properties for better bioavailability and efficacy. Advances in synthetic methodologies have enabled the efficient preparation of complex spirocyclic structures, allowing for rapid screening of analogues with varying substituents. This approach has led to the identification of several promising derivatives that exhibit enhanced biological activity.

The biological activity of 6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol has been investigated in several preclinical models. Initial studies have shown that this compound exhibits moderate affinity for certain enzyme targets, suggesting potential utility in treating conditions associated with these enzymes. Additionally, its ability to cross the blood-brain barrier has been observed in some preliminary experiments, indicating that it may have applications in central nervous system disorders.

The pharmacokinetic profile of this compound is also of great interest. Due to its spirocyclic structure, it is expected to exhibit favorable metabolic stability, reducing the likelihood of rapid degradation in vivo. This stability could translate into longer half-lives and more sustained therapeutic effects. Furthermore, the compound's solubility profile appears to be advantageous for formulation purposes, making it suitable for various delivery systems.

One of the most exciting areas of research involves exploring the potential applications of this compound in treating neurological disorders. The ability to cross the blood-brain barrier is particularly relevant here, as many neurological conditions are difficult to treat with conventional small-molecule drugs due to this barrier's restrictive nature. Preliminary data suggest that 6-[(Cyclopropylmethyl)(propan-2-yl)amino]spiro[4.5]decan-8-ol may have neuroprotective properties, making it a candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the potential use of this compound in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. The ability of spirocyclic compounds to modulate inflammatory pathways has been demonstrated in several studies, and 6-(Cyclopropylmethyl)(propan--2--yl)amino--spiro[4--5]decan--8--ol shows promise as an anti-inflammatory agent. Its structural features may allow it to interact with inflammatory mediators and reduce inflammatory responses without causing significant side effects.

The synthesis of analogues has been an important focus in recent research efforts aimed at improving the therapeutic potential of this compound. By modifying various substituents on the spirocyclic core, researchers have been able to fine-tune its biological activity and pharmacokinetic properties. For example, replacing the cyclopropylmethyl group with other alkyl or aryl groups has led to compounds with altered binding affinities and selectivities.

The development of novel synthetic routes has also been crucial in enabling large-scale production of this compound for further study and commercialization prospects. Efficient synthetic methodologies not only reduce production costs but also allow for greater flexibility in modifying the structure of the molecule for optimal biological activity.

In conclusion,6-[ (Cyclopropymethyl) (propan--2--y l ) -- amino ] -- sp ir o [ 4 -- 5 ] -- decan -- 8 -- ol represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities . Its sp ir ocyclic core , combined wi th cyc lo prop ylm eth yl an d pro pan - 2 - y l ami no substituents , off ers a versatil e platfor m f or med icin al ch emistry mo dif ications . Rec ent resea rch h as dem onstrated its p ot en tial u til ity i n trea ting neu r ologi cal an d anti - infl am matory cond i tions . With furthe r inve stigat ions an d optimi zati on , thi s compoun d holds grea t promise as a n e w generati on th erapeut ic . p >